Cas no 39169-78-3 (Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI))

• Product Name: Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI)
• CAS No: 39169-78-3
• MF: C₆H₁₀O₃
• MW: 132.134343624115
• CID: 297442
• Update Time: 2024-01-27

Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI)
• ACETOACETIC ACID-3-14C ETHYL ESTER
• ETHYL ACETOACETATE, [3-14C]
• ETHYL[3-14C]ACETOACETATE

• Inchi： 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i5+2
• InChI Key： XYIBRDXRRQCHLP-RHRFEJLCSA-N
• SMILES： C([14C](=O)C)C(=O)OCC

Computed Properties

• Exact Mass: 132.066
• Monoisotopic Mass: 132.066
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Boiling Point: 69-70 °C(Press: 21 Torr)
• PSA: 43.37000
• LogP: 0.52860

Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：2-8°C